HN252

• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol
• InChI: InChI=1S/C19H15NO4/c20-16-9-13(5-7-15(16)19(23)24)11-1-3-12(4-2-11)14-6-8-17(21)18(22)10-14/h1-10,21-22H,20H2,(H,23,24)
• InChIKey: PPLCQGRPDWUMMR-UHFFFAOYSA-N

HN252: First-in-Class PPM1B Inhibitor

HN252 is a synthetic p-terphenyl derivative and the first reported small-molecule inhibitor of protein phosphatase 1B (PPM1B, also known as PP2Cβ), a metal-dependent serine/threonine phosphatase involved in cell cycle regulation, inflammation, and tumorigenesis [1]. It inhibits PPM1B competitively with a Ki of 0.52 ± 0.06 µM and an IC50 of 0.76 µM in vitro, demonstrating >70-fold selectivity over a panel of other protein phosphatases [1]. The compound displays consistent activity in ex vivo models and has been validated as a chemical probe to identify novel PPM1B substrates, including AKT1, HSP90β, β-catenin, and BRCA1 [1].

First reported small-molecule PPM1B inhibitor

Reported selectivity over phosphatase panel (PTP, DUSP)

No topoisomerase IIα inhibition — supports PPM1B-specific pathway analysis

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source

HN252 Irreplaceability vs. Generic Probes

PPM1B belongs to the PPM family of phosphatases, which share high sequence homology and overlapping substrate specificity, making selective chemical inhibition challenging [1]. Broad-spectrum phosphatase inhibitors (e.g., okadaic acid, calyculin A) lack the selectivity required to dissect PPM1B-specific signaling pathways [2]. Even the closely related homolog PPM1A exhibits a distinct inhibition mechanism with HN252: competitive inhibition for PPM1B versus non-competitive inhibition for PPM1A [1]. Furthermore, the PPM1A-selective inhibitor SMIP-30 shows poor activity against PPM1B (IC50 >30 µM), confirming that inhibitors cannot be interchanged between these isoforms [3]. Thus, procurement of HN252 is essential for experiments where PPM1B-specific pharmacological modulation is required, as generic alternatives will confound data interpretation.

Broad-spectrum phosphatase inhibitors may not target PPM1B and produce off-target readouts.

p-Terphenyl chemotype alone may not predict PPM1B engagement; topoisomerase-active analogs can confound pathway interpretation.

PTP inhibitors target a metal-independent mechanism and may not substitute for PPM1B-specific interrogation.

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source
• [2] Kamada R, Kudoh F, Ito S, Tani I, Janairo JIB, Omichinski JG, et al. Metal-dependent Ser/Thr protein phosphatase PPM family: Evolution, structures, diseases and inhibitors. Pharmacol Ther. 2020;215:107622. View Source
• [3] Berton S, Chen L, Liang YC, Xu Z, Afriyie-Asante A, Pang Y, et al. A selective PPM1A inhibitor activates autophagy to restrict the survival of Mycobacterium tuberculosis. Cell Chem Biol. 2022;29(7):1126-1139.e12. View Source

HN252 Differentiation Evidence

First Reported PPM1B Inhibitor

HN252 inhibits PPM1B with a Ki of 0.52 ± 0.06 µM and an IC50 of 0.76 µM, measured via p-nitrophenyl phosphate (pNPP) hydrolysis assay at pH 7.0 and 37°C [1]. In contrast, the broad-spectrum PP2C inhibitor sanguinarine exhibits a Ki of 0.68 µM against PP2C, representing a 31% higher Ki (lower potency) compared to HN252's activity against PPM1B [2].

PPM1B Inhibitor Availability

Class-level

Only reported small-molecule PPM1B inhibitor; no alternatives

Establishes HN252 as sole probe for PPM1B pathway studies.

Review-based; no subsequent inhibitors reported as of 2023.

Evidence Dimension	Inhibitory potency (Ki)
Target Compound Data	0.52 ± 0.06 µM (Ki), 0.76 µM (IC50)
Comparator Or Baseline	Sanguinarine: Ki = 0.68 µM against PP2C
Quantified Difference	HN252 Ki is 0.16 µM lower (31% more potent)
Conditions	pNPP hydrolysis assay, pH 7.0, 37°C; 0.4 µM PPM1B with 40 mM Mn²⁺

Why This Matters

HN252 provides superior in vitro potency against PPM1B compared to the only other well-characterized PP2C inhibitor, enabling lower working concentrations and reduced off-target risk in cellular assays.

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source
• [2] Aburai N, Yoshida M, Ohnishi M, Kimura K. Sanguinarine as a potent and specific inhibitor of protein phosphatase 2C in vitro and induces apoptosis via phosphorylation of p38 in HL60 cells. Biosci Biotechnol Biochem. 2010;74(3):548-552. View Source

Biochemical Selectivity Against Off-Target Phosphatases

HN252 was evaluated against a panel of protein phosphatases including STEP, YPH, LYP, SSH1, SSH2, and PRL under identical assay conditions [1]. HN252 specifically inhibited PPM1B with an IC50 of 0.76 µM, which is >70-fold lower (more potent) than its IC50 values against the other phosphatases tested [1]. Additionally, HN252 showed approximately 30-fold greater potency against PPM1B compared to other PSP family members (PPM1F, PPM1G, PPM1K, PHLPP2), with PPM1A being a notable exception due to sequence homology [1].

Phosphatase Selectivity

Head-to-head

IC50 0.76 µM PPM1B vs >53 µM panel (>70-fold selectivity)

Supports PPM1B-selective assay interpretation.

Panel: STEP, YPH, LYP, SSH1, SSH2, PRL; pNPP assay.

Evidence Dimension	Selectivity (IC50 fold-difference)
Target Compound Data	IC50 = 0.76 µM against PPM1B
Comparator Or Baseline	STEP, YPH, LYP, SSH1, SSH2, PRL (IC50 values not reported individually)
Quantified Difference	>70-fold lower IC50 for PPM1B vs. panel; ~30-fold vs. other PSPs
Conditions	Identical assay conditions using pNPP as substrate; three independent experiments

Why This Matters

The >70-fold selectivity window ensures that observed cellular phenotypes can be confidently attributed to PPM1B inhibition rather than off-target phosphatase activity, a critical requirement for chemical biology studies and target validation.

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source

Differential PPM1A vs. PPM1B Inhibition Mechanism

HN252 is structurally related to p-terphenyl derivatives originally designed as topoisomerase inhibitors [1]. However, in vitro assays demonstrated that HN252 exhibits no detectable inhibition of topoisomerase activity, in contrast to its structural analogs [1]. The compound also showed no detectable cytotoxicity in the low micromolar range, further supporting its clean off-target profile [1].

PPM1A vs. PPM1B Mechanism

Head-to-head

HN252: competitive PPM1B Ki 0.52 µM. PPM1A: non-competitive; ~30-fold lower potency.

Differentiates PPM1B from closest homolog in co-expression models.

Kinetic analysis with 100-ns MD simulations.

Evidence Dimension	Topoisomerase inhibitory activity
Target Compound Data	No inhibition detected in vitro
Comparator Or Baseline	Structurally related p-terphenyl topoisomerase inhibitors (e.g., compounds from the same chemical series)
Quantified Difference	Complete loss of topoisomerase inhibitory activity despite structural similarity
Conditions	In vitro topoisomerase activity assays

Why This Matters

Procurement of HN252 avoids the confounding cytotoxic and DNA-damaging effects associated with topoisomerase inhibitors, enabling cleaner interpretation of PPM1B-dependent phenotypes in cellular and in vivo models.

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source

Clean Topoisomerase Profile

The direct binding of HN252 to PPM1B was confirmed by intrinsic fluorescence quenching, yielding a dissociation constant (Kd) of 42.25 ± 6.47 µM [1]. This biophysical measurement provides orthogonal validation of the compound's target engagement, complementing the enzymatic Ki value. While Kd values for other PPM1B inhibitors are not available for direct comparison (as HN252 is the first reported inhibitor), this data establishes a benchmark for future inhibitor development.

Topoisomerase Profile

Cross-study

HN252: no topo I/IIα inhibition, no cytotoxicity at low µM. Related p-terphenyls: active Topo IIα inhibitors.

Confirms PPM1B-dependent effects without topo-mediated DNA damage artifacts.

Supports target deconvolution and clean chemical probe profile.

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	42.25 ± 6.47 µM
Comparator Or Baseline	No comparator available (first-in-class)
Quantified Difference	N/A (baseline measurement)
Conditions	Fluorescence quenching at 25°C; excitation 280 nm, emission 332 nm

Why This Matters

The measured Kd value confirms direct target engagement and provides a reference point for quality control and future SAR studies, ensuring batch-to-batch consistency in research applications.

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source

HN252 Application Scenarios

PPM1B Target Validation and Pathway Deconvolution

HN252 enabled the identification of 30 serine/threonine phosphorylation sites as potential PPM1B substrates, with five validated by immunoprecipitation: CDK2 (known) and four novel substrates (AKT1, HSP90β, β-catenin, BRCA1) [1]. The >70-fold selectivity over other phosphatases ensures that phosphorylation changes observed upon HN252 treatment are attributable to PPM1B inhibition rather than off-target effects, making it an essential tool for phosphoproteomics and signaling pathway dissection [1].

Discriminating PPM1B vs. PPM1A Signaling

HN252 treatment in ex vivo models led to a significant increase in G0-phase cells coupled with reduced G1 and G2/M-phase frequency in LSK (lineage⁻ Sca-1⁺ c-Kit⁺) populations, demonstrating that PPM1B inhibition suppresses HSC self-renewal and reduces common lymphoid progenitor cells [2]. This functional validation in primary hematopoietic cells positions HN252 as a critical reagent for investigating PPM1B's role in stem cell quiescence and lineage commitment.

Phosphoproteomic Discovery of PPM1B Substrates

Despite 76% amino acid sequence identity between PPM1A and PPM1B, HN252 exhibits distinct inhibition kinetics: competitive inhibition against PPM1B (Ki = 0.52 µM) versus non-competitive inhibition against PPM1A [1]. In cellular knockdown experiments, HN252 treatment recapitulated phosphorylation changes observed with PPM1B shRNA but not PPM1A shRNA, confirming its utility for isoform-specific pharmacological studies [1]. This differentiation is critical given that SMIP-30, a PPM1A-selective inhibitor, shows poor activity against PPM1B (IC50 >30 µM) [3].

Control for p-Terphenyl Topoisomerase Inhibitor Studies

HN252 has demonstrated efficiency in animal models and its specificity was validated in Ppm1b conditional knockout (CKO) animals [4]. The compound's activity in both in vitro and ex vivo systems, combined with the absence of detectable cytotoxicity in the low micromolar range [1], supports its use in preclinical target validation studies for indications where PPM1B modulation is hypothesized to be beneficial, such as inflammation, aging, and tumorigenesis [1].

Application

Selection Property

Validation Focus

PPM1B target validation & pathway deconvolution

First reported PPM1B-specific inhibitor tool

Acute, dose-dependent pathway interrogation

Discriminating PPM1B vs PPM1A signaling

Differential inhibitory mechanism (competitive vs non-competitive)

Isoform-selectivity pathway interpretation

Phosphoproteomic substrate discovery

Cellular target engagement with overlapping knockdown signatures

Unbiased substrate identification & network mapping

Control for p-terphenyl topoisomerase studies

Topoisomerase-inactive p-terphenyl chemotype

Distinguishing PPM1B-mediated vs topo-mediated effects

• [1] Lu Z, Xiao P, Zhou Y, Li Z, Yu X, Sun J, et al. Identification of HN252 as a potent inhibitor of protein phosphatase PPM1B. J Cell Mol Med. 2020;24(22):13463–13471. View Source
• [2] Lu Z, et al. Hematopoietic stem cell fate under the influence of Ser/Thr protein phosphatases. Haematologica. 2024;109(7):2145-2158. View Source
• [3] Berton S, Chen L, Liang YC, Xu Z, Afriyie-Asante A, Pang Y, et al. A selective PPM1A inhibitor activates autophagy to restrict the survival of Mycobacterium tuberculosis. Cell Chem Biol. 2022;29(7):1126-1139.e12. View Source
• [4] Lu Z, et al. Ppm1d truncating mutations promote the development of genotoxic stress-induced AML. Leukemia. 2022;36(5):1234-1245. View Source